Cas no 323196-71-0 (2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde)

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde is a versatile quinoline derivative with a reactive aldehyde functional group at the 3-position and chloro and methyl substituents at the 2, 5, and 8-positions, respectively. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The chloro and aldehyde groups enhance its reactivity, enabling selective modifications such as nucleophilic substitutions or condensation reactions. The methyl substituents contribute to steric and electronic effects, influencing regioselectivity in further derivatization. Its well-defined structure and functional group compatibility make it useful for applications in medicinal chemistry and material science. Proper handling and storage are recommended due to its sensitivity.
2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde structure
323196-71-0 structure
Product Name:2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde
CAS No:323196-71-0
MF:C12H10ClNO
MW:219.666902065277
MDL:MFCD02227045
CID:853850
PubChem ID:329773448
Update Time:2025-10-29

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarboxaldehyde, 2-chloro-5,8-dimethyl-
    • 2-Chloro-5,8-dimethylquinoline-3-carbaldehyde
    • 2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde
    • 2-chloro-5,8-dimethyl-3-quinolinecarbaldehyde
    • CS-0199087
    • DTXSID00354994
    • AC1575
    • CS-11959
    • AB11590
    • SY034202
    • AG-690/40751292
    • 2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde, AldrichCPR
    • EN300-703647
    • DA-26492
    • AKOS000365983
    • MFCD02227045
    • YMA19671
    • 323196-71-0
    • MDL: MFCD02227045
    • Inchi: 1S/C12H10ClNO/c1-7-3-4-8(2)11-10(7)5-9(6-15)12(13)14-11/h3-6H,1-2H3
    • InChI Key: MEVWOQZZSJDOBU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C=C2C(C)=CC=C(C)C2=N1

Computed Properties

  • Exact Mass: 219.04500
  • Monoisotopic Mass: 219.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 3.31750

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

2-Chloro-5,8-dimethylquinoline-3-carboxaldehyde Pricemore >>

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